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Compound of Interest

Compound Name: Pentabromobenzyl! acrylate

Pentabromobenzyl Acrylate: A Technical Health
and Safety Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available health and safety
information for Pentabromobenzyl Acrylate (PBB-Acr) and its polymeric form,
Poly(pentabromobenzyl acrylate) (PBB-PA). It is intended for informational purposes for a
technical audience and is not a substitute for a formal risk assessment or consultation with a
qualified safety professional. Direct handling of this chemical should only be done after
consulting the official Safety Data Sheet (SDS) provided by the manufacturer and implementing
all recommended safety precautions.

Introduction

Pentabromobenzyl acrylate (CAS No. 59447-55-1) is a brominated aromatic acrylate
monomer. It is primarily used in the production of its homopolymer, Poly(pentabromobenzyl
acrylate) (CAS No. 59447-57-3), which serves as a flame retardant in various materials. Due
to its chemical structure, containing both an acrylate group and a pentabrominated ring, there
are potential health and environmental concerns associated with this substance. This
whitepaper synthesizes the available health and safety data to provide a comprehensive
overview for professionals working with this chemical.
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Chemical Identification and Physical Properties

A clear identification of Pentabromobenzyl Acrylate and its polymer is crucial for safety

management.
Pentabromobenzyl Poly(pentabromobenzyl
Property
Acrylate (Monomer) acrylate) (Polymer)
CAS Number 59447-55-1 59447-57-3
Molecular Formula C10HsBrsO2 (C10HsBrs02)n
Acrylic Acid Pentabromobenzyl  PBB-PA, Brominated
Synonyms
Ester polyacrylate
White to yellow to green ] ]
Appearance White free-flowing powder
powder/crystal
Melting Point 115-126 °C Not applicable
Refractive Index Not available n20/D 1.670[1]

Hazard Identification and Classification

The hazard classification for Pentabromobenzyl Acrylate can vary between suppliers.
However, common classifications based on the Globally Harmonized System (GHS) are
summarized below. It is noteworthy that some suppliers of the polymer state that it is not a
hazardous substance[2].
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Hazard Class GHS Pictogram Signal Word Hazard Statement

H317: May cause an
Skin Sensitization GHSO07 Warning allergic skin reaction.

[3]

H319: Causes serious

Eye Irritation GHSO07 Warning o
eye irritation.[3]

H413: May cause long

Aquatic Hazard (long-
a (fong None No Signal Word lasting harmful effects

term) o
to aquatic life.[4][5]

Hazard Communication Workflow

Hazard ldentification

! ! Hazard Communication
Physical/Chemical Data
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Product Label
—>

Toxicological Data < GHS Criteria

—>
Safety Data Sheet (SDS)
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Caption: Workflow for GHS Hazard Communication.

Health Effects and Toxicological Information

Detailed toxicological studies for Pentabromobenzyl Acrylate are not widely available in the
public domain. Much of the information is derived from Safety Data Sheets, which often lack

comprehensive data.
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Toxicological Endpoint

Finding

Acute Toxicity (Oral, Dermal, Inhalation)

No data available.

Skin Corrosion/Irritation

No specific data for PBB-Acr, but acrylates as a

class can be skin irritants.

Serious Eye Damage/Irritation

Causes serious eye irritation[3].

Respiratory or Skin Sensitization

May cause an allergic skin reaction[3]. Acrylates

are known skin sensitizers.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

Specific Target Organ Toxicity (Single and

Repeated Exposure)

No data available.

Aspiration Hazard

No data available.

Exposure Controls and Personal Protection

Given the potential for skin and eye irritation, as well as skin sensitization, stringent exposure

controls are necessalry.

Control Parameter

Recommendations

Engineering Controls

Use in a well-ventilated area, preferably with

local exhaust ventilation.

Respiratory Protection

If dust is generated, a NIOSH-approved

respirator (e.g., N95) is recommended[1].

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Eye Protection

Safety glasses with side shields or goggles|[1].

Skin and Body Protection

Lab coat, long pants, and closed-toe shoes.
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Personal Protective Equipment (PPE) Logic

Potential Exposure 4’[ ]

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.

First-Aid Measures

In case of exposure, the following first-aid measures are recommended:

Exposure Route First-Aid Procedure

) Move to fresh air. If not breathing, give artificial
Inhalation o -
respiration. Consult a physician.

_ Wash off with soap and plenty of water. Consult
Skin Contact S )
a physician if irritation persists.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician[2].

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting and Accidental Release Measures

Fire-Fighting:
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: Carbon oxides, hydrogen bromide gas.
Accidental Release:

o Personal Precautions: Wear appropriate personal protective equipment. Avoid dust
formation.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

Handling, Storage, and Stability

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended
storage temperature: 2-8°C[3].

 Stability: Stable under recommended storage conditions.

e Incompatible Materials: Strong oxidizing agents.

Ecological Information

There is limited specific ecotoxicological data for Pentabromobenzyl Acrylate. However, it is
classified as potentially causing long-lasting harmful effects to aquatic life[4][5]. A report by
HELCOM suggests that the substance is suspected to be very persistent and very toxic to
aguatic organisms.

Experimental Protocols
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A thorough search of publicly available scientific literature did not yield detailed experimental
protocols for toxicological studies specifically on Pentabromobenzyl Acrylate. The data
presented in this whitepaper is primarily from supplier Safety Data Sheets, which do not include
such methodologies. For acrylates in general, standard OECD guidelines for toxicity testing
would be followed. For example:

o Skin Sensitization: OECD Guideline 429 (Local Lymph Node Assay)
o Acute Dermal Irritation/Corrosion: OECD Guideline 404

o Acute Eye Irritation/Corrosion: OECD Guideline 405

e Acute Oral Toxicity: OECD Guideline 423

e Aquatic Toxicity: OECD Guidelines 201 (Alga, Growth Inhibition Test), 202 (Daphnia sp.
Acute Immobilisation Test), and 203 (Fish, Acute Toxicity Test).

Without specific studies on Pentabromobenzyl Acrylate, it is not possible to provide detailed
experimental protocols that have been applied to this substance.

Conclusion

Pentabromobenzyl Acrylate is a chemical that requires careful handling due to its potential
for skin sensitization and eye irritation. The lack of comprehensive toxicological data in the
public domain necessitates a cautious approach, adhering to the highest safety standards. All
work with this compound should be preceded by a thorough risk assessment and the
implementation of all recommended engineering controls and personal protective equipment.
The potential for long-lasting aquatic toxicity also indicates that releases to the environment
should be avoided. Further research into the toxicological and ecotoxicological profile of this
compound is warranted to fill the existing data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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